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Compound Name: UAMC-3203 hydrochloride

Cat. No.: B2603605 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

UAMC-3203 hydrochloride is a potent and selective small molecule inhibitor of ferroptosis, a

form of regulated cell death driven by iron-dependent lipid peroxidation.[1][2][3] As a derivative

of the first-generation ferroptosis inhibitor Ferrostatin-1 (Fer-1), UAMC-3203 exhibits superior

metabolic stability and solubility, making it a valuable tool for in vitro and in vivo studies of

ferroptosis-related pathologies.[4][5][6] These application notes provide detailed protocols for

utilizing UAMC-3203 hydrochloride in cell culture, including effective concentrations,

experimental procedures, and an overview of its mechanism of action.

Quantitative Data Summary
The effective concentration of UAMC-3203 hydrochloride can vary depending on the cell line,

experimental conditions, and the specific endpoint being measured. The following tables

summarize key quantitative data from published studies.

Table 1: IC50 Values for UAMC-3203 Hydrochloride
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Cell Line Assay Description IC50 Value Reference

IMR-32 (Human

Neuroblastoma)

Inhibition of erastin-

induced ferroptosis
10 nM [1][7]

General
Inhibition of

ferroptosis
12 nM [2][3][8]

Table 2: Effective Concentrations of UAMC-3203 Hydrochloride in Functional Assays

Cell Line Assay Type
Concentration(
s)

Observed
Effect

Reference

Human Corneal

Epithelial (HCE)

Cells

Cell Viability

(MTT Assay, 3h

exposure)

10 µM
Cell viability

reduced to 75%
[6][9]

Human Corneal

Epithelial (HCE)

Cells

Cell Viability

(MTT Assay, 3h

exposure)

50 µM

Cell viability

reduced to

39.2%

[6][9]

Human Corneal

Epithelial (HCE)

Cells

Scratch Assay

(Cell Migration)
10 nM - 1 µM

Significant

increase in cell

migration and

wound closure

[6][9]

PC9 (Non-Small

Cell Lung

Cancer)

Lipid

Peroxidation

Assay

25 nM

Reversal of

Fuzheng Kang'ai

Decoction-

induced lipid

peroxidation

[10]

Signaling Pathway
UAMC-3203 hydrochloride primarily functions as a lipophilic radical-trapping antioxidant,

thereby inhibiting the chain reaction of lipid peroxidation within cellular membranes.[4] This

action directly counteracts the central mechanism of ferroptosis. A key target in this pathway is

Glutathione Peroxidase 4 (GPX4), a crucial enzyme that reduces lipid hydroperoxides.[5][11]
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By scavenging lipid peroxyl radicals, UAMC-3203 effectively substitutes for the function of

GPX4 when it is inhibited or depleted, thus preventing the execution of ferroptotic cell death.

Additionally, studies have shown that UAMC-3203 can modulate the NRF2/HO-1 signaling

pathway, which is involved in the cellular response to oxidative stress.[5]
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Start

Seed Cells in 96-well Plate

Pre-incubate with UAMC-3203 (1 hr)

Induce Ferroptosis (e.g., Erastin)

Incubate for 13 hours

Add Cell Death Indicator (e.g., SYTOX Green)

Measure Fluorescence

Calculate IC50

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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